Cas no 74257-25-3 (2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-)

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)- structure
74257-25-3 structure
Product Name:2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-
CAS No:74257-25-3
MF:C11H12O4
MW:208.210583686829
CID:556073
Update Time:2024-03-05

2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(3,4-dihydroxyphenyl)-, ethyl ester, (2Z)-
    • 2-Propenoicacid,3-(3,4-dihydroxyphenyl)-,ethylester,(2Z)-(9CI)
    • 2-Propenoicacid, 3-(3,4-dihydroxyphenyl)-, ethyl ester, (Z)-
    • cis-Caffeic acid ethyl ester
    • Inchi: 1S/C11H12O4/c1-2-15-11(14)6-4-8-3-5-9(12)10(13)7-8/h3-7,12-13H,2H2,1H3/b6-4-
    • InChI Key: WDKYDMULARNCIS-XQRVVYSFSA-N
    • SMILES: C(OCC)(=O)/C=C\C1=CC=C(O)C(O)=C1

Computed Properties

  • Exact Mass: 208.074
  • Monoisotopic Mass: 208.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.8A^2
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